Cas no 1159977-38-4 (Galic Acid 3,4-Diphenylmethylene Ketal Benzyl Ester)

• Product Name: Galic Acid 3,4-Diphenylmethylene Ketal Benzyl Ester
• CAS No: 1159977-38-4
• MF: C₂₇H₂₀O₅
• MW: 424.444707870483
• CID: 1061770
• Update Time: 2025-06-07

Galic Acid 3,4-Diphenylmethylene Ketal Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• Galic Acid 3,4-Diphenylmethylene Ketal Benzyl Ester
• benzyl 7-hydroxy-2,2-diphenyl-1,3-benzodioxole-5-carboxylate
• 7-Hydroxy-2,2-diphenyl-1,3-benzodioxole-5-carboxylic Acid Benzyl Ester
• 7-Hydroxy-2,2-diphenyl-1,3-benzodioxole-5-carboxylic Acid Phenylmethyl Ester

• Inchi： 1S/C27H20O5/c28-23-16-20(26(29)30-18-19-10-4-1-5-11-19)17-24-25(23)32-27(31-24,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-17,28H,18H2
• InChI Key： FFMYRWYMARPJCC-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)OCC3C=CC=CC=3)C=C(C=2OC1(C1C=CC=CC=1)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 424.13100
• Monoisotopic Mass: 424.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2

Experimental Properties

• Melting Point: 130-134°C
• PSA: 64.99000
• LogP: 5.42170